N,N-dibenzyl-2-bromoethanamine

• CAS No.: 537-11-1
• Molecular Formula: C16H18BrN
• Molecular Weight: 304.22 g/mol
• IUPAC Name: N,N-dibenzyl-2-bromoethanamine
• InChI: InChI=1S/C16H18BrN/c17-11-12-18(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10H,11-14H2
• InChI Key: GOHOPIQYQWZUTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCBr)CC2=CC=CC=C2

Description

N,N-dibenzyl-2-bromoethanamine is a useful research compound. Its molecular formula is C16H18BrN and its molecular weight is 304.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To N,N-dibenzyl-2-aminoethanol (80.68 g) were added cyclohexane (500 ml) and DMF (12.9 ml), and thereto was added dropwise thionyl bromide (83.4 g). The mixture was stirred for 15 hours, and to the reaction solution was added an saturated aqueous sodium hydrogen carbonate solution in an ice-bath, and the mixture was extracted with ethyl acetate. The organic layer was washed with water (three times) and saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered and concentrated under reduced pressure to give the title compound (72.1 g).

Synthesis routes and methods II

Procedure details

To N,N-dibenzyl-2-aminoethanol (18.47 g) was added hexane (150 ml) and DMF (0.3 ml), and thereto was added dropwise thionyl bromide (15.91 g) at 0° C. The mixture was stirred for 15 hours, and to the reaction solution was added a saturated aqueous sodium hydrogen carbonate solution in an ice-bath, and the mixture was extracted with ethyl acetate. The organic layer was washed with water (×2) and a saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered, and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (the developing solvent: hexane) to give the title compound (12.80 g).